Cas no 1691732-37-2 (6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid)

• Product Name: 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid
• CAS No: 1691732-37-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5716550
• PubChem ID: 107876638
• Update Time: 2025-10-20

6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-722407
• 6-(trifluoromethoxymethyl)pyridine-3-carboxylic acid
• 1691732-37-2
• 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid
• 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylicacid
• 3-Pyridinecarboxylic acid, 6-[(trifluoromethoxy)methyl]-

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)15-4-6-2-1-5(3-12-6)7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： KQWYEVSTPVIJHV-UHFFFAOYSA-N
• SMILES： FC(OCC1C=CC(C(=O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 256.6±40.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid

Comprehensive Overview of 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid (CAS No. 1691732-37-2)

6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid (CAS No. 1691732-37-2) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy functional group, has garnered attention due to its unique physicochemical properties and versatile applications. Researchers and industry professionals frequently search for 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid synthesis, CAS 1691732-37-2 applications, and fluorinated pyridine building blocks, reflecting its growing importance in modern chemistry.

The molecular structure of 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid combines a pyridine ring with both carboxylic acid and trifluoromethoxymethyl substituents, creating a valuable scaffold for drug discovery. This structural motif is particularly relevant in the development of metabolically stable compounds, as the trifluoromethoxy group often enhances lipophilicity and bioavailability. Current trends in medicinal chemistry highlight the demand for fluorine-containing pharmaceuticals, making this compound a subject of intense study for kinase inhibitor design and central nervous system (CNS) drug development.

In the agrochemical sector, 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid serves as a key intermediate for novel pesticide formulations. The trifluoromethoxy moiety contributes to improved pest control efficacy and environmental stability, addressing the industry's need for next-generation crop protection agents. Recent patent literature reveals growing interest in this compound for developing insect growth regulators and herbicide safeners, particularly in response to increasing global food security challenges.

The synthetic routes to 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid typically involve regioselective functionalization of pyridine precursors. Modern approaches emphasize catalytic trifluoromethoxylation methods, which have become a hot topic in organofluorine chemistry. Researchers frequently investigate palladium-catalyzed coupling and electrophilic fluorination strategies to optimize the production of this valuable building block. These methodologies align with the pharmaceutical industry's push toward green chemistry principles and atom-efficient synthesis.

Analytical characterization of CAS 1691732-37-2 requires advanced techniques such as NMR spectroscopy (particularly 19F NMR), high-resolution mass spectrometry, and HPLC purity analysis. The compound's physicochemical properties, including its logP value and acid dissociation constant (pKa), are critical parameters for formulation scientists. These characteristics make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs targeting G-protein coupled receptors (GPCRs) and ion channels.

The commercial availability of 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid has expanded significantly in recent years, with suppliers offering various custom synthesis scales and GMP-grade options. Market analysis indicates growing demand from contract research organizations (CROs) and pharmaceutical development companies, particularly those focusing on neurological disorders and metabolic diseases. The compound's price trends and supply chain stability have become important considerations for procurement specialists.

From a regulatory perspective, 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under current systems, appropriate personal protective equipment (PPE) should be used when handling the compound in powder form. Storage recommendations typically suggest cool, dry conditions in airtight containers to maintain stability, with special attention to preventing moisture absorption due to its carboxylic acid functionality.

Future research directions for CAS 1691732-37-2 may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's unique hydrogen bond donor/acceptor profile makes it attractive for molecular recognition applications. Additionally, its compatibility with click chemistry approaches could facilitate the creation of targeted drug delivery systems, aligning with current trends in precision medicine and theranostic agent development.

In conclusion, 6-[(Trifluoromethoxy)methyl]pyridine-3-carboxylic acid represents a versatile fluorinated heterocycle with broad utility across multiple scientific disciplines. Its combination of structural features and functional group compatibility ensures continued relevance in medicinal chemistry, agrochemical research, and material science. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as an important building block for innovation in chemical sciences.